2,2-Dimethyl-7-nitro-2h-1-benzopyran

• CAS RN: 64169-76-2
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 2,2-dimethyl-7-nitrochromene
• InChI: InChI=1S/C11H11NO3/c1-11(2)6-5-8-3-4-9(12(13)14)7-10(8)15-11/h3-7H,1-2H3
• InChI Key: ACUOAQKUXNEDQR-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=CC2=C(O1)C=C(C=C2)[N+](=O)[O-])C

Description

2,2-Dimethyl-7-nitro-2h-1-benzopyran is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixed solution of 6-amino-2,2-dimethyl-7-nitro-1-benzopyran (19.5 g, 88.7 mmol) in methanol-concentrated hydrochloric acid (1:1 v/v, 280 mL) and hypophosphorous acid aqueous solution (100 mL), an aqueous solution of sodium nitrite (12.2 g, 178 mmol) was added dropwise over 30 minutes at −3° C., and the resulting solution was stirred at room temperature until bubbling ceased. The reaction solution was diluted with ethyl acetate, washed with water and saturated sodium chloride solution. The organic phase was dried over magnesium sulfate and then concentrated under a reduced pressure. The resulting solid was recrystallized in methanol to obtain 2,2-dimethyl-7-nitro-1-benzopyran (yield: 61%).